Cas no 730992-38-8 (5,7-dichloro-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one)

• Product Name: 5,7-dichloro-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one
• CAS No: 730992-38-8
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• CID: 3106217
• PubChem ID: 2400430
• Update Time: 2025-10-23

5,7-dichloro-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5,7-dichloro-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one
• EN300-06850
• DTXSID201331787
• SMR000384365
• MLS001006823
• 5,7-dichloro-2,3-dihydro-1H-pyrrolo[2,1-b]quinazolin-9-one
• AKOS008967136
• MLS-0258850.0001
• 5,7-dichloro-1H,2H,3H,9H-pyrrolo[2,1-b]quinazolin-9-one
• HMS2677A06
• 5,7-dichloro-1H,2H,3H-pyrrolo[2,1-b]quinazolin-9-one
• CHEMBL1555659
• 730992-38-8
• Z56946841
• MLS-0258850.0002
• G26342
• CS-0220509

• Inchi： 1S/C11H8Cl2N2O/c12-6-4-7-10(8(13)5-6)14-9-2-1-3-15(9)11(7)16/h4-5H,1-3H2
• InChI Key： IDZWLTHVSSWQBK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1N=C1CCCN1C2=O)Cl

Computed Properties

• Exact Mass: 254.0013683g/mol
• Monoisotopic Mass: 254.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5,7-dichloro-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one

Comprehensive Overview of 5,7-Dichloro-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one (CAS No. 730992-38-8)

The compound 5,7-dichloro-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one (CAS No. 730992-38-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This quinazoline derivative exhibits a fused pyrroloquinazolinone core, which is often associated with diverse biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens.

In recent years, the scientific community has focused on heterocyclic compounds like 5,7-dichloro-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one due to their modular synthesis and tunable properties. The presence of chlorine substituents at the 5- and 7-positions enhances its electronic profile, making it a candidate for structure-activity relationship (SAR) studies. Such derivatives are frequently explored in fragment-based drug design, a hot topic in AI-assisted molecular optimization workflows.

The compound's pyrrolo[2,1-b]quinazolinone scaffold shares structural similarities with natural alkaloids, sparking interest in its biocatalytic synthesis routes. This aligns with the growing demand for green chemistry approaches in industrial applications. Analytical techniques such as HPLC purity analysis and X-ray crystallography are commonly employed to characterize this molecule, addressing frequent search queries about compound characterization methods.

From a commercial perspective, CAS 730992-38-8 is cataloged by specialty chemical suppliers as a high-purity reference standard for research. Its stability under ambient conditions makes it suitable for long-term storage, a practical consideration often queried by laboratory professionals. The compound's solubility profile in DMSO and dichloromethane is well-documented, facilitating its use in in vitro screening assays.

Emerging studies suggest potential applications of this dichlorinated quinazolinone in material science, particularly in the development of organic semiconductors. This interdisciplinary relevance addresses contemporary searches about multifunctional heterocycles. Regulatory databases classify it as a non-hazardous research chemical when handled under standard laboratory protocols.

Patent literature reveals that 5,7-dichloro-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one derivatives are being investigated for selective enzyme modulation, coinciding with increased public interest in precision medicine. The compound's molecular weight (256.09 g/mol) and lipophilicity (LogP ~2.8) make it particularly relevant in blood-brain barrier penetration studies, a trending topic in neuropharmacology forums.

Quality control protocols for CAS 730992-38-8 typically involve mass spectrometry verification and elemental analysis, addressing common quality assurance concerns. The compound's thermal stability (decomposition >250°C) enables its use in high-temperature reactions, a feature frequently searched by process chemists.

In summary, 5,7-dichloro-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one represents a versatile building block with applications spanning medicinal chemistry, materials research, and chemical biology. Its structural features continue to inspire innovative research across multiple scientific disciplines.